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The following table consolidates the key biochemical data available for PF-AKT400 from multiple

commercial and chemical databases [1] [2] [3].

Target Reported IC₅₀ Value Selectivity (vs. PKA)

PKBα (Akt1) 0.5 nM 900-fold

PKA 450 nM -

Experimental Protocol for Kinase Assay

The search results include a description of the experimental method used to determine the IC₅₀ values for

PF-AKT400, as found in the scientific literature [3].

Assay Type: Fluorescence Polarization (IMAP assay).

Procedure:
Incubation: PF-AKT400 (diluted in DMSO) is mixed with a reaction buffer.

Reaction Start: The compound/buffer mixture is combined with a solution containing ATP and a
fluorescent-labeled peptide substrate (Tamra-labeled Crosstide), followed by the addition of the

Akt1 enzyme.
Incubation: The reaction is allowed to proceed for 90 minutes.

Detection: IMAP binding beads are added, which bind to the phosphorylated peptide product.
The fluorescence polarization is then measured (excitation: 544 nm; emission: 615 nm).

Data Analysis: The IC₅₀ values are calculated as the geometric mean of at least two separate
determinations.
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Note on Enzyme: The assay was performed using a truncated Akt1 protein (lacking the pleckstrin

homology domain), which was pre-phosphorylated at Thr308. The source indicates that using full-
length Akt1 provided similar results [3].

Akt Signaling Pathway Diagram

The diagram below illustrates the core PI3K-Akt signaling pathway, which is the target of PF-AKT400. The

inhibitor acts at the central node of this pathway [4] [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.chemsrc.com/en/cas/1004990-28-6_347471.html
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://en.wikipedia.org/wiki/Akt/PKB_signaling_pathway
https://www.cellsignal.com/pathways/pathways-akt-signaling?srsltid=AfmBOoqXMTwOF-3SvXyu71SHRfXI-wYhQBGkGX2g_lichxMtNdH0ocgt
https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Growth Factors
(EGF, Insulin, etc.)

Receptor Tyrosine
Kinase (RTK)

Binds

PI3K
(p85/p110)

Activates

PIP3

Phosphorylates

PIP2

  Reverts

PDK1

Recruits

Akt (Inactive)

Recruits to
Membrane

Akt (Active)

Phosphorylates
T308 Activation

Downstream Effects:
Cell Survival, Growth,

Proliferation, Metabolism

Phosphorylates

mTORC2

Phosphorylates
S473

PTEN
(Tumor Suppressor)

PF-AKT400
Inhibitor

Inhibits

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Diagram 1: The PI3K-Akt signaling pathway and the inhibition point of PF-AKT400.

Key Insights on Selectivity and Research Use

Mechanism of Action: As an ATP-competitive inhibitor, PF-AKT400 directly binds to the ATP-
binding site of Akt, preventing the kinase from transferring phosphate groups to its target proteins [1]

[2] [3].
High Selectivity: The 900-fold selectivity for Akt over PKA is a key feature, suggesting that PF-
AKT400 has a reduced risk of off-target effects against this particular kinase in experimental settings,
which is valuable for mechanistic studies [3].

Research Grade: It is important to note that PF-AKT400, like the products in the search results, is
marked "For research use only" and is not intended for diagnostic or therapeutic applications in

humans [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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